molecular formula C12H7ClN2O2 B8306627 2-(5-Chloropyridin-2-yl)furo[3,2-c]pyridin-4(5H)-one

2-(5-Chloropyridin-2-yl)furo[3,2-c]pyridin-4(5H)-one

Cat. No.: B8306627
M. Wt: 246.65 g/mol
InChI Key: DZHJESBHOZSMDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(5-Chloropyridin-2-yl)furo[3,2-c]pyridin-4(5H)-one is a useful research compound. Its molecular formula is C12H7ClN2O2 and its molecular weight is 246.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H7ClN2O2

Molecular Weight

246.65 g/mol

IUPAC Name

2-(5-chloropyridin-2-yl)-5H-furo[3,2-c]pyridin-4-one

InChI

InChI=1S/C12H7ClN2O2/c13-7-1-2-9(15-6-7)11-5-8-10(17-11)3-4-14-12(8)16/h1-6H,(H,14,16)

InChI Key

DZHJESBHOZSMDC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC=C1Cl)C2=CC3=C(O2)C=CNC3=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-bromofuro[3,2-c]pyridin-4(5H)-one (200 mg), lithium 1-(5-chloropyridin-2-yl)-4-methyl-2,6,7-trioxa-1-borabicyclo[2.2.2]octan-1-uide (462 mg), palladium(II) acetate (21.0 mg), copper(I) iodide (178 mg), triphenylphosphine (49.0 mg) and DMA (1.0 mL) was heated at 250° C. for 30 min under microwave irradiation. The reaction mixture was purified by silica gel column chromatography (NH, methanol/ethyl acetate), and the obtained solid was washed with diisopropyl ether to give the title compound (69.0 mg) as a white solid.
Quantity
200 mg
Type
reactant
Reaction Step One
Name
lithium 1-(5-chloropyridin-2-yl)-4-methyl-2,6,7-trioxa-1-borabicyclo[2.2.2]octan-1-uide
Quantity
462 mg
Type
reactant
Reaction Step One
Quantity
49 mg
Type
reactant
Reaction Step One
Quantity
21 mg
Type
catalyst
Reaction Step One
Name
copper(I) iodide
Quantity
178 mg
Type
catalyst
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.